1-[3-(Trifluoromethyl)phenyl]-3-(2,4,4-trimethylpentan-2-yl)urea

Specification

• CAS No.: 881988-23-4
• Molecular Formula: C16H23F3N2O
• Molecular Weight: 316.368
• IUPAC Name: 1-[3-(trifluoromethyl)phenyl]-3-(2,4,4-trimethylpentan-2-yl)urea
• Standard InChI: InChI=1S/C16H23F3N2O/c1-14(2,3)10-15(4,5)21-13(22)20-12-8-6-7-11(9-12)16(17,18)19/h6-9H,10H2,1-5H3,(H2,20,21,22)
• Standard InChI Key: OTTRVPIHILWFAS-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)NC(=O)NC1=CC=CC(=C1)C(F)(F)F

Introduction

Synthesis and Preparation

The synthesis of 1-[3-(Trifluoromethyl)phenyl]-3-(2,4,4-trimethylpentan-2-yl)urea would typically involve the reaction of 3-(trifluoromethyl)aniline with 2,4,4-trimethylpentan-2-yl isocyanate in the presence of a suitable catalyst or under conditions that facilitate urea formation. This process is common in organic synthesis for creating urea derivatives.

Potential Applications

• Pharmaceuticals: Urea derivatives are explored for their biological activity, including potential roles as enzyme inhibitors or receptor modulators. The trifluoromethyl group can enhance lipophilicity and metabolic stability, while the trimethylpentan-2-yl group may contribute to specific binding interactions.

• Materials Science: The unique combination of functional groups could impart interesting physical properties, such as thermal stability or solubility characteristics, making it suitable for applications in polymers or coatings.

Safety and Handling

Given the lack of specific safety data for this compound, general precautions should be taken when handling organic compounds, including wearing protective equipment and ensuring proper ventilation. The trifluoromethyl group can contribute to toxicity and environmental persistence, so handling and disposal should be conducted responsibly.